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  3. ethyl 2-[4-(acetyloxy)-3-bromo-5-ethoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[4-(acetyloxy)-3-bromo-5-ethoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[4-(acetyloxy)-3-bromo-5-ethoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973415
InChI: InChI=1S/C30H29BrN2O7S/c1-6-13-39-21-11-9-20(10-12-21)26-25(29(36)38-8-3)17(4)32-30-33(26)28(35)24(41-30)16-19-14-22(31)27(40-18(5)34)23(15-19)37-7-2/h6,9-12,14-16,26H,1,7-8,13H2,2-5H3/b24-16-
SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)OCC=C)Br)OC(=O)C
Molecular Formula: C30H29BrN2O7S
Molecular Weight: 641.5 g/mol

ethyl 2-[4-(acetyloxy)-3-bromo-5-ethoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973415

Molecular Formula: C30H29BrN2O7S

Molecular Weight: 641.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[4-(acetyloxy)-3-bromo-5-ethoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C30H29BrN2O7S
Molecular Weight 641.5 g/mol
IUPAC Name ethyl (2Z)-2-[(4-acetyloxy-3-bromo-5-ethoxyphenyl)methylidene]-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C30H29BrN2O7S/c1-6-13-39-21-11-9-20(10-12-21)26-25(29(36)38-8-3)17(4)32-30-33(26)28(35)24(41-30)16-19-14-22(31)27(40-18(5)34)23(15-19)37-7-2/h6,9-12,14-16,26H,1,7-8,13H2,2-5H3/b24-16-
Standard InChI Key JZYMDHBNOQVNJB-JLPGSUDCSA-N
Isomeric SMILES CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)OCC=C)Br)OC(=O)C
SMILES CCOC1=C(C(=CC(=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)OCC=C)Br)OC(=O)C
Canonical SMILES CCOC1=C(C(=CC(=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)OCC=C)Br)OC(=O)C

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